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Compound of Interest

Compound Name: sucrose polyester

CAS No.: 121854-29-3

Cat. No.: B1166589

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sucrose polyester, a
non-caloric fat substitute, in food formulation studies. Detailed protocols for incorporation,

texture analysis, sensory evaluation, and shelf-life studies are provided to guide researchers in

their investigations.

Introduction to Sucrose Polyester
Sucrose polyester, commercially known as Olestra, is a fat substitute made from sucrose and

vegetable oil fatty acids.[1] Its large molecular structure prevents it from being digested or

absorbed by the body, making it a zero-calorie ingredient.[1] Sucrose polyester has been

primarily used in the preparation of savory snacks like potato chips and crackers to reduce fat

and calorie content.[2] Functionally, it mimics many properties of traditional fats in baked goods

by acting as a tenderizer, providing a sensation of moistness, preventing staling by retarding

starch gelatinization, and aiding in the smooth texture by interfering with sugar crystallization.

[1]
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Applications in Food Formulation
Sucrose polyester's primary application is as a fat replacer in low-fat and low-calorie food

products. Its stability at high temperatures makes it suitable for frying, a common process in

snack food manufacturing.[1] In baked goods, it can replace a portion of the fat to reduce

caloric density while aiming to maintain desirable textural and sensory characteristics.[3][4]

Data Presentation: Quantitative Analysis
The following tables summarize typical quantitative data from studies evaluating the impact of

sucrose polyester on the physicochemical and sensory properties of food products.

Table 1: Instrumental Texture Profile Analysis (TPA) of Shortbread Cookies

Attribute
Full-Fat Control
(Shortening)

50% Fat Replacement with
Sucrose Polyester

Hardness (N) 18.5 22.0

Cohesiveness 0.45 0.42

Springiness 0.85 0.83

Chewiness (N) 7.5 8.8

Adhesiveness (N·s) -0.05 -0.04

Data are representative values compiled from literature on fat replacers in baked goods.[5][6]

Table 2: Sensory Evaluation Scores for Potato Chips (9-point hedonic scale)
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Attribute
Full-Fat Control (Vegetable
Oil)

Fried in Sucrose Polyester

Appearance 8.2 8.0

Color 7.9 7.8

Aroma 7.5 7.3

Taste 8.5 7.9

Texture/Crispiness 8.7 8.5

Overall Acceptability 8.6 8.1

Scores are representative values from sensory studies of potato chips.[7][8]

Table 3: Physicochemical Properties of Fried Snacks

Parameter
Full-Fat Control (Vegetable
Oil)

Fried in Sucrose Polyester

Moisture Content (%) 1.8 2.1

Fat Content (%) 35.2 < 1.0

Water Activity (a_w) 0.35 0.38

Data are representative values from studies on fried snacks.

Experimental Protocols
Protocol 1: Formulation and Preparation of Reduced-Fat
Shortbread Cookies
This protocol describes the preparation of shortbread cookies with a 50% replacement of

traditional fat (shortening) with sucrose polyester.

Ingredients:
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Ingredient Full-Fat Control (g) 50% Fat Replacement (g)

All-Purpose Flour 240 240

Powdered Sugar 100 100

Shortening 226 113

Sucrose Polyester 0 113

Salt 3 3

Vanilla Extract 5 5

Procedure:[2][9][10][11]

Creaming: In a stand mixer fitted with a paddle attachment, cream the shortening (and

sucrose polyester for the reduced-fat version) and powdered sugar on medium speed until

light and fluffy (approximately 3-4 minutes).

Flavoring: Add the salt and vanilla extract and mix for another minute until well combined.

Dough Formation: Gradually add the all-purpose flour to the creamed mixture on low speed.

Mix until a dough just comes together. Be careful not to overmix.

Chilling: Wrap the dough in plastic wrap and chill in the refrigerator for at least 30 minutes.

Shaping: On a lightly floured surface, roll out the chilled dough to a thickness of

approximately 1/4 inch. Cut into desired shapes using cookie cutters.

Baking: Preheat the oven to 175°C (350°F). Place the cookies on a baking sheet lined with

parchment paper. Bake for 12-15 minutes, or until the edges are lightly golden.

Cooling: Let the cookies cool on the baking sheet for a few minutes before transferring them

to a wire rack to cool completely.

Protocol 2: Instrumental Texture Profile Analysis (TPA)
This protocol outlines the procedure for analyzing the textural properties of the prepared

cookies.
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Equipment:

Texture Analyzer equipped with a cylindrical probe (e.g., 25 mm diameter).

Procedure:[5][12]

Sample Preparation: Use cookies of uniform thickness and allow them to equilibrate to room

temperature.

Instrument Setup:

Pre-test speed: 1.0 mm/s

Test speed: 1.0 mm/s

Post-test speed: 2.0 mm/s

Compression distance: 50% of the sample height

Trigger force: 5g

Analysis: Place a single cookie on the instrument's platform, centered under the probe.

Initiate the two-bite compression test.

Data Collection: Record the force-time curve and calculate the following parameters:

Hardness, Cohesiveness, Springiness, Chewiness, and Adhesiveness.

Replication: Perform the analysis on at least five replicate cookies for each formulation.

Protocol 3: Sensory Evaluation
This protocol details the methodology for assessing the sensory attributes of food products

containing sucrose polyester using a trained sensory panel.

Panelists:

A panel of 10-12 trained individuals with prior experience in descriptive sensory analysis of

baked goods or snacks.
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Procedure:

Sample Presentation: Present the coded samples (full-fat and reduced-fat) in a randomized

and balanced order to the panelists. Provide water and unsalted crackers for palate

cleansing between samples.

Evaluation: Ask panelists to evaluate the samples for the attributes listed in the scorecard

below, using a 9-point hedonic scale (1 = dislike extremely, 9 = like extremely).

Sensory Scorecard:

Attribute Score (1-9) Comments

Appearance

Color

Aroma

Taste

Texture/Mouthfeel

Overall Acceptability

Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between the samples.

Protocol 4: Accelerated Shelf-Life Testing
This protocol provides a general framework for conducting an accelerated shelf-life study to

predict the stability of a food product formulated with sucrose polyester.

Methodology:

Sample Preparation and Packaging: Prepare and package the food product (e.g., cookies or

chips) in the final intended packaging.

Storage Conditions: Store the samples at a minimum of three different elevated

temperatures (e.g., 25°C, 35°C, and 45°C) and controlled humidity (e.g., 50% RH).[13][14]
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Testing Intervals: At predetermined time intervals (e.g., 0, 2, 4, 6, 8, 12 weeks), withdraw

samples from each storage condition.

Analytical Tests: Perform a battery of tests to assess product quality and degradation. These

may include:

Moisture content and water activity: To monitor changes in moisture migration.

Texture analysis (TPA): To assess changes in hardness, crispness, etc.

Sensory evaluation: To determine the end of sensory acceptability (e.g., development of

off-flavors, stale texture).

Chemical analysis: Measurement of peroxide value or free fatty acids to assess lipid

oxidation (if residual oils are present or for comparison with full-fat controls).[15][16]

Data Analysis:

Plot the changes in the critical quality parameters over time for each temperature.

Determine the time at which the product reaches the predetermined failure point for each

parameter at each temperature.

Use the Arrhenius model to plot the logarithm of the failure rate against the inverse of the

absolute temperature.

Extrapolate the data to predict the shelf life at normal storage temperatures (e.g., 20°C).

Visualizations
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Caption: Workflow for cookie formulation and analysis.
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Caption: Sensory evaluation workflow.
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Caption: Accelerated shelf-life testing logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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